Levofloxacin Related Compound B Levofloxacin Related Compound B An impurity of Levofloxacin, which is as efficacious as or more efficacious than that with ciprofloxacin in systemic as well as pyelonephritis infections in mice.
Brand Name: Vulcanchem
CAS No.: 100986-89-8
VCID: VC0193970
InChI: InChI=1S/C13H9F2NO4/c1-5-4-20-12-9(15)8(14)2-6-10(12)16(5)3-7(11(6)17)13(18)19/h2-3,5H,4H2,1H3,(H,18,19)/t5-/m0/s1
SMILES: CC1COC2=C3N1C=C(C(=O)C3=CC(=C2F)F)C(=O)O
Molecular Formula: C13H9F2NO4
Molecular Weight: 281.21 g/mol

Levofloxacin Related Compound B

CAS No.: 100986-89-8

Impurities

VCID: VC0193970

Molecular Formula: C13H9F2NO4

Molecular Weight: 281.21 g/mol

Purity: > 95%

Levofloxacin Related Compound B - 100986-89-8

CAS No. 100986-89-8
Product Name Levofloxacin Related Compound B
Molecular Formula C13H9F2NO4
Molecular Weight 281.21 g/mol
IUPAC Name (2S)-6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
Standard InChI InChI=1S/C13H9F2NO4/c1-5-4-20-12-9(15)8(14)2-6-10(12)16(5)3-7(11(6)17)13(18)19/h2-3,5H,4H2,1H3,(H,18,19)/t5-/m0/s1
Standard InChIKey NVKWWNNJFKZNJO-YFKPBYRVSA-N
Isomeric SMILES C[C@H]1COC2=C3N1C=C(C(=O)C3=CC(=C2F)F)C(=O)O
SMILES CC1COC2=C3N1C=C(C(=O)C3=CC(=C2F)F)C(=O)O
Canonical SMILES CC1COC2=C3N1C=C(C(=O)C3=CC(=C2F)F)C(=O)O
Appearance White Solid to Pale Yellow Solid
Melting Point >300 °C
Description An impurity of Levofloxacin, which is as efficacious as or more efficacious than that with ciprofloxacin in systemic as well as pyelonephritis infections in mice.
Purity > 95%
Quantity Milligrams-Grams
Synonyms Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity); (3S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid; Levofloxacin Q-Acid; USP Levofloxacin Related Compound B;
PubChem Compound 688333
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator